Cas no 18385-77-8 (6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol)

• Product Name: 6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol
• CAS No: 18385-77-8
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD11899784
• CID: 2145517
• PubChem ID: 43234423
• Update Time: 2025-06-11

6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-bromochroman-4-ol
• 6-Bromo-3,4-Dihydro-2H-1-Benzopyran-4-Ol
• 6-Bromo-3,4-Dihydro-2H-1-Benzopyran-4-Ol(WX633132)
• AUBCSGZQJXSWGV-UHFFFAOYSA-N
• SCHEMBL1271967
• DTXSID901277348
• EN300-87371
• MFCD11899784
• Z235448344
• (S)-6-bromochroman-4-ol
• AKOS008090668
• (R)-6-bromochroman-4-ol
• CS-0038176
• 2H-1-Benzopyran-4-ol, 6-bromo-3,4-dihydro-
• 18385-77-8
• 2h-1-benzopyran-4-ol,6-bromo-3,4-dihydro-
• 6-Bromo-3,4-dihydro-2H-chromen-4-ol
• AM805768
• 6-bromo-4-chromanol
• AS-65539
• DB-318070
• SY123568
• 6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol

• MDL： MFCD11899784
• Inchi： 1S/C9H9BrO2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8,11H,3-4H2
• InChI Key： AUBCSGZQJXSWGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCO2)O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol

Introduction to 6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No. 18385-77-8)

6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol, identified by the chemical compound code CAS No. 18385-77-8, is a significant heterocyclic organic molecule that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzopyran class, a structurally diverse and biologically relevant scaffold that has been extensively explored for its pharmacological properties. The presence of a bromine substituent at the 6-position and a hydroxyl group at the 4-position introduces unique reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The benzopyran core is a privileged structure in drug discovery, known for its ability to interact with multiple biological targets due to its aromaticity and planarity. Specifically, 6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol has been studied for its potential role in modulating enzyme activity and receptor binding. Recent advancements in computational chemistry and molecular modeling have highlighted its suitability as a scaffold for designing small-molecule inhibitors targeting diseases such as cancer, inflammation, and neurological disorders. The bromine atom at the 6-position serves as a versatile handle for further functionalization via cross-coupling reactions, allowing chemists to explore diverse derivatives with tailored biological properties.

In the context of modern drug development, 6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol has been incorporated into several lead optimization campaigns. Its structural motif is reminiscent of natural products like flavonoids and coumarins, which are well-documented for their therapeutic effects. The hydroxyl group at the 4-position provides a site for hydrogen bonding interactions, crucial for binding affinity and selectivity. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacokinetic profiles and reduced toxicity. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in signal transduction pathways.

The synthesis of 6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by halogenation and hydroxylation steps. The bromine atom can be introduced via electrophilic aromatic substitution or through metal-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These methods allow for the integration of diverse functional groups into the benzopyran core, enabling the creation of libraries of compounds for high-throughput screening.

Recent studies have demonstrated the utility of 6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol in developing targeted therapies for oncological applications. The benzopyran scaffold is known to exhibit anti-proliferative effects by interfering with key cellular processes such as DNA replication and cell cycle progression. Researchers have synthesized several derivatives of this compound that show selective toxicity toward cancer cell lines while sparing normal cells. This selectivity is attributed to differences in binding affinity between the drug candidates and their targets in malignant versus healthy tissues. Further investigation into structure/activity relationships (SAR) is ongoing to optimize these properties.

The role of 6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol extends beyond oncology; it has also been explored in neurodegenerative disease research. The benzopyran moiety is structurally similar to compounds that modulate neurotransmitter receptors, suggesting potential applications in treating conditions like Alzheimer's disease and Parkinson's disease. Preliminary studies indicate that certain derivatives can cross the blood-brain barrier and exert neuroprotective effects by inhibiting oxidative stress and inflammation pathways. These findings underscore the importance of 6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol as a versatile building block for addressing neurological disorders.

In conclusion, 6-Bromo-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No. 18385-77-8) represents a promising candidate for further pharmaceutical development due to its unique structural features and biological potential. Its benzopyran core combined with functional groups like bromine and hydroxyl offers numerous opportunities for medicinal chemistry innovation. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the discovery and development of next-generation drugs targeting various human diseases.